N-(2,6-dimethylphenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2,6-dimethylphenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19N3O4/c1-14-6-3-7-15(2)19(14)22-20(25)18-10-5-11-23(21(18)26)13-16-8-4-9-17(12-16)24(27)28/h3-12H,13H2,1-2H3,(H,22,25)
• InChI Key: NRBVDJZURXUMFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C21H19N3O4
• Molecular Weight: 377.4 g/mol

Description

N-(2,6-dimethylphenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as DMNQ, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DMNQ is a redox-active compound that can undergo reversible one-electron transfer reactions, making it a useful tool for investigating biological processes that involve redox reactions.

Scientific Research Applications

Applications in Material Science and Chemistry

• Polymeric Materials : The synthesis and characterization of thermosetting poly(phenylene ether) containing allyl groups demonstrate the development of new materials with high molecular weight and specific physical properties like refractive index and dielectric constant, which are crucial for electronic applications Toshiaki Fukuhara et al., 2004.

• Photoresponsive Polymers : Research on cationic polymers that can switch to zwitterionic form upon irradiation with light highlights their potential in DNA condensation and release, and in modulating antibacterial activity, demonstrating the utility in biotechnological applications P. Sobolčiak et al., 2013.

• Electrochromic Materials : The development of aromatic polyamides with anodic electrochromic properties incorporating triphenylamine moieties shows potential for application in electronic display technologies due to their thermal stability and electrochromic efficiency Guey‐Sheng Liou & Cha-Wen Chang, 2008.

Applications in Pharmacology

• Radiosensitizers and Cytotoxins : The synthesis of nitrothiophenes and their evaluation as radiosensitizers and selective cytotoxins for cancer therapy highlight the potential of similar compounds in enhancing the efficacy of radiation therapy M. Threadgill et al., 1991.

• HIV Integrase Inhibitors : The development of dihydroxypyrimidine-4-carboxamides as potent and selective inhibitors of HIV integrase for the treatment of AIDS suggests that structurally similar compounds might have applications in antiviral therapy P. Pace et al., 2007.

• Antidepressant and Nootropic Agents : Research into Schiff’s bases and azetidinones of isonocotinyl hydrazone demonstrates their potential as antidepressant and nootropic agents, indicating that related compounds could be explored for their effects on the central nervous system Asha B. Thomas et al., 2016.